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Compound of Interest

Compound Name: Dichloromethane-d2

Cat. No.: B032916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

Dichloromethane-d2 (CD₂Cl₂), a deuterated isotopologue of dichloromethane. This document

is intended to be a comprehensive resource for researchers, scientists, and professionals in

drug development who utilize deuterated solvents in their work.

Core Physical and Chemical Properties
Dichloromethane-d2 is a colorless, volatile liquid with a sweet, chloroform-like odor.[1] It is the

deuterated form of dichloromethane, where the two hydrogen atoms are replaced with

deuterium. This isotopic substitution makes it a valuable solvent for nuclear magnetic

resonance (NMR) spectroscopy, as it minimizes solvent interference in ¹H NMR spectra.[2][3]
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Property Value

Chemical Formula CD₂Cl₂[4]

CAS Number 1665-00-5[4]

Molecular Weight 86.94 g/mol [5]

Appearance Colorless liquid[1]

Odor Sweet, penetrating, ether-like[1]

Isotopic Purity Typically ≥99.5 atom % D[4]

Quantitative Physical Properties
The following tables summarize the key quantitative physical properties of dichloromethane-
d2, compiled from various literature sources.

Thermal Properties
Property Value

Melting Point -97 °C to -95 °C[6]

Boiling Point 39.6 °C to 40 °C[6][7]

Autoignition Temperature 605 °C[6]

Density and Refractive Index
Property Value

Density 1.36 g/cm³ at 20 °C[6]

Refractive Index (n_D) 1.4230 at 20 °C[8]

Vapor Pressure
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Pressure Temperature

450 hPa 20 °C[6]

470.76 hPa 20 °C[9]

Solubility
Solvent Solubility

Water Sparingly soluble[10]

Ethanol Miscible[10]

Ether Miscible[10]

Most Organic Solvents Miscible[11]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR)

Nucleus
Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J)

¹H (residual) 5.32 Triplet (1:1:1) ¹J(H,D) ≈ 1.1 Hz

¹³C 54.00 Quintet (1:2:3:2:1) ¹J(C,D) = 27.2 Hz

²H (Deuterium) 5.32 Singlet -

Note: Chemical shifts can vary slightly depending on the reference and other dissolved

species.

Infrared (IR) Spectroscopy
The IR spectrum of dichloromethane-d2 shows characteristic peaks corresponding to the

vibrations of the C-D and C-Cl bonds. Specific peak positions can be found in various spectral

databases.
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The following are detailed methodologies for the determination of the key physical properties of

volatile organic compounds like dichloromethane-d2.

Melting Point Determination (Thiele Tube Method)
The melting point is determined by observing the temperature at which the solid-to-liquid phase

transition occurs.

Materials:

Thiele tube

High-boiling point oil (e.g., mineral oil)

Capillary tubes (sealed at one end)

Thermometer

Bunsen burner or heating mantle

Sample of frozen dichloromethane-d2

Procedure:

A small amount of frozen dichloromethane-d2 is introduced into a capillary tube.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and capillary tube assembly are suspended in a Thiele tube filled with oil.

The side arm of the Thiele tube is gently heated, creating a convection current that ensures

uniform heating.

The temperature is slowly increased (approximately 1-2 °C per minute) as the melting point

is approached.

The temperatures at which melting begins and is complete are recorded as the melting point

range.[12]
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Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Materials:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Boiling chips

Sample of dichloromethane-d2

Procedure:

A known volume of dichloromethane-d2 is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, with the thermometer bulb positioned just below the

side arm leading to the condenser to accurately measure the temperature of the vapor.

The liquid is heated gently using a heating mantle.

As the liquid boils, the vapor rises, and the temperature on the thermometer will stabilize.

The constant temperature observed during the distillation of the pure liquid is recorded as

the boiling point.[9][13]

Density Determination (Pycnometer or Volumetric Flask
Method)
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Density is the mass per unit volume of a substance.

Materials:

Pycnometer or a calibrated volumetric flask with a stopper

Analytical balance

Sample of dichloromethane-d2

Procedure:

The mass of a clean, dry, and empty pycnometer or volumetric flask is accurately measured.

The container is filled with dichloromethane-d2 up to the calibration mark, ensuring there

are no air bubbles. The container is stoppered to prevent evaporation.

The mass of the filled container is measured.

The density is calculated by dividing the mass of the liquid (mass of filled container minus

mass of empty container) by the known volume of the container.[11][14]

Refractive Index Measurement (Abbé Refractometer)
The refractive index measures how light bends as it passes through the liquid.

Materials:

Abbé refractometer

Constant temperature water bath

Sample of dichloromethane-d2

Dropper

Procedure:

The refractometer is calibrated using a standard of known refractive index.
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A few drops of dichloromethane-d2 are placed on the prism of the refractometer.

The prism is closed, and the temperature is allowed to equilibrate, typically to 20 °C, using a

circulating water bath.

The light source is adjusted, and the eyepiece is focused until a sharp line separating the

light and dark fields is visible.

The control knob is adjusted to bring the dividing line to the center of the crosshairs.

The refractive index is read directly from the instrument's scale.[15][16]

Solubility Determination (Shake-Flask Method)
This method determines the equilibrium solubility of a substance in a particular solvent.

Materials:

Vials with tight-fitting caps

Orbital shaker

Analytical balance

Syringe and filters

Analytical instrument for quantification (e.g., GC, HPLC)

Solute and dichloromethane-d2

Procedure:

An excess amount of the solute is added to a known volume of dichloromethane-d2 in a

vial.

The vial is tightly sealed and placed on an orbital shaker at a constant temperature.

The mixture is agitated for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached.
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After shaking, the mixture is allowed to stand, and the undissolved solute settles.

A clear aliquot of the supernatant is carefully withdrawn using a syringe and filtered to

remove any suspended particles.

The concentration of the solute in the filtered solution is determined using a suitable

analytical technique.[17]
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Caption: Experimental workflow for the synthesis, purification, and characterization of

dichloromethane-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b032916?utm_src=pdf-body-img
https://www.benchchem.com/product/b032916?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloromethane
https://www.benchchem.com/pdf/Protocol_for_Using_Deuterated_Compounds_in_NMR_Spectroscopy_Application_Notes_for_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com
[allanchem.com]

4. Dichloromethane-d2 | ZEOTOPE [zeotope.com]

5. Dichloromethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen
Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

6. Dichloromethane-D2 deuteration degree min. 99.8 for NMR spectroscopy MagniSolv
1665-00-5 [sigmaaldrich.com]

7. Dichloromethane (CH2Cl2): Structure, Properties, Uses & Safety [vedantu.com]

8. wissen.science-and-fun.de [wissen.science-and-fun.de]

9. vernier.com [vernier.com]

10. fao.org [fao.org]

11. math.answers.com [math.answers.com]

12. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

13. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

14. Identification of an unknown volatile liquid | General Chemistry Lab News
[sites.middlebury.edu]

15. benchchem.com [benchchem.com]

16. Chemistry Online @ UTSC [utsc.utoronto.ca]

17. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Dichloromethane-d2: A Comprehensive Technical Guide
to its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032916#dichloromethane-d2-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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